N-{2,2-dimethyl-1-[(methylamino)carbonyl]propyl}-2,4-difluorobenzenecarboxamide

• IUPAC Name: N-[3,3-dimethyl-1-(methylamino)-1-oxobutan-2-yl]-2,4-difluorobenzamide
• InChI: InChI=1S/C14H18F2N2O2/c1-14(2,3)11(13(20)17-4)18-12(19)9-6-5-8(15)7-10(9)16/h5-7,11H,1-4H3,(H,17,20)(H,18,19)
• InChI Key: XOECIYQWISLDSX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(C(=O)NC)NC(=O)C1=C(C=C(C=C1)F)F
• Molecular Formula: C14H18F2N2O2
• Molecular Weight: 284.30 g/mol
• CAS No.: 318498-16-7

Description

N-{2,2-dimethyl-1-[(methylamino)carbonyl]propyl}-2,4-difluorobenzenecarboxamide is a useful research compound. Its molecular formula is C14H18F2N2O2 and its molecular weight is 284.307. The purity is usually 95%.
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Scientific Research Applications

Chemical Structure and Insecticidal Activity N-{2,2-dimethyl-1-[(methylamino)carbonyl]propyl}-2,4-difluorobenzenecarboxamide, also known as Flubendiamide, is distinguished by its unique chemical structure and strong insecticidal activity, especially against lepidopterous pests. It is composed of three parts with novel substituents: a heptafluoroisopropyl group in the anilide moiety, a sulfonylalkyl group in the aliphatic amide moiety, and an iodine atom at the 3-position of the phthalic acid moiety. This compound is considered highly effective and safe for non-target organisms, making it an important agent in insect resistance management and integrated pest management programs (Tohnishi et al., 2005).

Synthesis and Therapeutic Applications The compound also plays a significant role in the synthesis of N(alpha)-Methylamino acid-containing peptides, which exhibit promising therapeutic profiles. The synthesis procedure includes N-alkylation of N(alpha)-arylsulfonylamino esters improved by using dimethyl sulfate and DBU as base. This allows for the preparation of N(alpha)-methylamino acids in a very short period and rapid synthesis of N-methyl peptides using Fmoc solid-phase peptide synthesis, highlighting its potential in developing therapeutic agents (Biron & Kessler, 2005).

Material Science and Industrial Applications Further, in the field of material science and industrial applications, the compound’s derivatives have been studied for their corrosion inhibition efficiency, adsorption behavior, and as part of novel polyamides synthesis. These studies reveal its potential in creating materials with special properties, such as enhanced solubility, good thermal stability, and electrochromic properties, making it a valuable component in various industrial processes and applications (Tawfik, 2015), (Faghihi & Mozaffari, 2008).